Endothelin Receptor
  • Bosentan-d4
    Bosentan-d4
    • Cat. No.:
    • B019520
    • CAS No.:
    • 1065472-77-6
    • Molecular Formula:
    • C27H29N5O6S
    • Molecular Weight:
    • 555.6 g/mol
    Description
    Bosentan-d4 is an internal standard for the quantification of bosentan by GC- or LC-MS. Bosentan is an antagonist of the endothelin receptors type A (Ki = 6.5 nM) and type B (Ki = 340 nM).
    Bosentan-d4 contain...
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  • Sarafotoxin S6c
    Sarafotoxin S6c
    • Cat. No.:
    • B038081
    • CAS No.:
    • 121695-87-2
    • Molecular Formula:
    • C103H147N27O37S5
    • Molecular Weight:
    • 2515.8 g/mol
    Description
    A 21 amino-acids peptide with 2 disulfide bridges , synthetic, initially isolated from the venom of the Israeli mole viper Atractaspis engaddensis.
    Highly selective ETB endothelin receptor a...
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  • PD-159020
    PD-159020
    • Cat. No.:
    • B1663308
    • CAS No.:
    • Molecular Formula:
    • C32H25NO8
    • Molecular Weight:
    • 551.5 g/mol
    Description
    PD-159020 is a non-selective ETA/ETB antagonist, with IC50s of 30 and 50 nM for hETA and hETB, respectively.
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  • Atrasentan
    Atrasentan
    • Cat. No.:
    • B1666376
    • CAS No.:
    • 195704-72-4
    • Molecular Formula:
    • C29H38N2O6
    • Molecular Weight:
    • 510.6 g/mol
    Description
    Atrasentan is a member of pyrrolidines.
    Atrasentan is a substance that is being studied in the treatment of cancer. It belongs to the family of drugs called endothelin-1 protein receptor antagonists. It is a ...
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  • Ambrisentan
    Ambrisentan
    • Cat. No.:
    • B1667022
    • CAS No.:
    • 177036-94-1
    • Molecular Formula:
    • C22H22N2O4
    • Molecular Weight:
    • 378.4 g/mol
    Description
    Ambrisentan is a diarylmethane.
    Ambrisentan is an orally active selective type A endothelin receptor antagonist indicated for the treatment of pulmonary arterial hypertension. It is approved in Europe, Canada...
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  • CH-141
    CH-141
    • Cat. No.:
    • B1668554
    • CAS No.:
    • 78279-88-6
    • Molecular Formula:
    • C19H21N3O
    • Molecular Weight:
    • 307.4 g/mol
    Description
    structure given in first source
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  • Darusentan
    Darusentan
    • Cat. No.:
    • B1669833
    • CAS No.:
    • 171714-84-4
    • Molecular Formula:
    • C22H22N2O6
    • Molecular Weight:
    • 410.4 g/mol
    Description
    Darusentan is a selective endothelin ETA receptor antagonist. It is being evaluated as a treatment for congestive heart failure and hypertension.
    DARUSENTAN is a small molecule drug with a maximum clinical tr...
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  • WS009A
    WS009A
    • Cat. No.:
    • B1684168
    • CAS No.:
    • 136286-49-2
    • Molecular Formula:
    • C24H25NO10S
    • Molecular Weight:
    • 519.5 g/mol
    Description
    WS009 A is a member of hydroxyanthraquinones.
    (2R)-3-[(4a,8,12a,12b-tetrahydroxy-3-methyl-1,7,12-trioxo-5,6-dihydro-4H-benzo[a]anthracen-6a-yl)sulfanyl]-2-acetamidopropanoic acid has been reported in Streptom...
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  • IRL 1038
    IRL 1038
    • Cat. No.:
    • B7910727
    • CAS No.:
    • Molecular Formula:
    • C68H92N14O15S2
    • Molecular Weight:
    • 1409.7 g/mol
    Description
    IRL 1038 is a useful research compound. Its molecular formula is C68H92N14O15S2 and its molecular weight is 1409.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IRL 1038 suitable for many ...
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  • Sarafotoxin S6b
    Sarafotoxin S6b
    • Cat. No.:
    • B12040259
    • CAS No.:
    • Molecular Formula:
    • C110H159N27O34S5
    • Molecular Weight:
    • 2563.9 g/mol
    Description
    Sarafotoxin S6b is a useful research compound. Its molecular formula is C110H159N27O34S5 and its molecular weight is 2563.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sarafotoxin S6b su...
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